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Compound of Interest

Compound Name:
Phenyltrimethylammonium

chloride

Cat. No.: B087048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling procedures for Phenyltrimethylammonium chloride (CAS No. 138-24-9). The

information is compiled and synthesized from various Safety Data Sheets (SDS) to ensure a

thorough understanding of the risks and necessary precautions when working with this

compound.

Chemical Identification and Physical Properties
Phenyltrimethylammonium chloride, with the molecular formula C9H14ClN, is also known as

(N,N,N)-Trimethylanilinium chloride or Trimethylphenylammonium chloride.[1][2] It is a

quaternary ammonium salt that typically appears as a white to off-white or blue-gray crystalline

powder.[1][3] This compound is freely soluble in water.[3][4]

Table 1: Physical and Chemical Properties
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Property Value References

Molecular Weight 171.67 g/mol [2][5][6]

Appearance
White to almost white/blue-

gray crystalline powder
[1][3][5]

Melting Point 235 - 248 °C (may sublime) [3][4][7]

Solubility Freely soluble in water [3][4]

pH (2.0% w/v solution in water) 4.7 - 6.8 [3]

Hygroscopicity
Hygroscopic (absorbs moisture

from the air)
[1]

Hazard Identification and Classification
Phenyltrimethylammonium chloride is classified as a hazardous substance. It is toxic if

swallowed or in contact with skin and causes irritation to the eyes, skin, and respiratory tract.[1]

[5][6]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement References

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed
[2][6][8]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin
[2][6][8]

Eye Irritation Category 2 Causes eye irritation [1]

Skin Irritation Category 2 Causes skin irritation [1]

Respiratory Tract

Irritation
-

Causes respiratory

tract irritation
[1]

Chronic Aquatic

Toxicity
Category 3

H412: Harmful to

aquatic life with long

lasting effects

[8]
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Signal Word: Danger[6]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to minimize exposure and ensure safety in the

laboratory.

Personal Protective Equipment (PPE)
A comprehensive set of PPE should be worn at all times when handling

Phenyltrimethylammonium chloride.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification References

Eye/Face Protection

Chemical safety goggles or

glasses compliant with OSHA's

29 CFR 1910.133 or European

Standard EN166.

[1][2]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[1][2]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[1]

Engineering Controls
Engineering controls are the primary line of defense in minimizing exposure.

Ventilation: Use with adequate ventilation to keep airborne concentrations low.[1] Facilities

should be equipped with a safety shower and an eyewash station.[1]
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Containment: Handle the product in a closed system or provide appropriate exhaust

ventilation.[9]

Handling Procedures
Wash thoroughly after handling.[1]

Avoid contact with eyes, skin, and clothing.[1]

Minimize dust generation and accumulation.[1]

Do not eat, drink, or smoke when using this product.[4][5]

Remove contaminated clothing and wash it before reuse.[1]

Storage Conditions
Store in a cool, dry, well-ventilated place.[1][9]

Keep the container tightly closed.[1][5]

Protect from moisture as the compound is hygroscopic.[1][5]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1][3][4]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure References

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Get medical

aid.

[1]

Skin Contact

Get medical aid immediately.

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes.

[1]

Ingestion
Get medical aid immediately.

Wash mouth out with water.
[1]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[1]

Spills and Leaks
Evacuate unnecessary personnel.[4][5]

Use proper personal protective equipment as indicated in Section 3.1.[1]

Vacuum or sweep up the material and place it into a suitable disposal container.[1]

Avoid generating dusty conditions.[1]

Provide ventilation.[1]

Prevent entry into sewers and public waters.[4]
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Disposal Considerations
Dispose of this material and its container to a hazardous or special waste collection point, in

accordance with local, regional, national, and/or international regulations.[4] Dissolve or mix the

material with a combustible solvent and burn in a chemical incinerator equipped with an

afterburner and scrubber.[10]

Experimental Workflow and Handling Logic
The following diagram illustrates the logical workflow for safely handling

Phenyltrimethylammonium chloride from receipt to disposal.
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Safe Handling Workflow for Phenyltrimethylammonium Chloride

Receipt and Storage

Handling and Use

Post-Experiment and Disposal

Receive Chemical

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area
Keep Tightly Closed

Protect from Moisture

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Weighing and Preparation
(Minimize Dust)

Perform Experiment

Decontaminate Work Area

Remove and Decontaminate PPE

Dispose of Waste
(Hazardous Waste Stream)

Click to download full resolution via product page

Caption: Logical workflow for handling Phenyltrimethylammonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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